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Compound of Interest

Compound Name: 4-Ethylbenzenethiolate

Cat. No.: B15497043 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like 4-Ethylbenzenethiolate (CAS: 4946-13-8) is paramount. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to foster a secure laboratory environment.

Chemical Identifier and Hazard Information

Chemical Name 4-Ethylbenzenethiolate

Synonyms 4-Ethylthiophenol

CAS Number 4946-13-8

Molecular Formula C₈H₁₀S

Molecular Weight 138.23 g/mol

Hazard Statements

H301+H311+H331: Toxic if swallowed, in

contact with skin or if inhaled. H315: Causes

skin irritation. H319: Causes serious eye

irritation.

Signal Word Danger

Data sourced from Sigma-Aldrich.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to mitigate the risks associated with 4-
Ethylbenzenethiolate. The following table summarizes the recommended PPE.
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PPE Category Recommendation Justification & Details

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation. Must be worn

whenever handling the

chemical.

Hand Protection
Nitrile rubber gloves. Consider

double-gloving.

While specific data for 4-

Ethylbenzenethiolate is limited,

nitrile gloves are generally

recommended for handling

aromatic thiols. For

benzenethiol, a closely related

compound, nitrile rubber

gloves are suggested[1]. Given

the toxicity, double-gloving is a

prudent measure. Always

inspect gloves for integrity

before use and change them

immediately if contaminated.

Respiratory Protection
NIOSH-approved respirator

with organic vapor cartridges.

Due to its inhalation toxicity,

respiratory protection is

essential, especially when

working outside of a certified

chemical fume hood or with

larger quantities. For

benzenethiol, NIOSH

recommends a chemical

cartridge respirator with

organic vapor cartridges for

concentrations up to 1 ppm[2].

A P100 particulate filter may

be combined with the organic

vapor cartridge if there is a risk

of aerosol generation[3][4].
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Protective Clothing
Chemically resistant lab coat

or coveralls.

A chemically resistant lab coat

or coveralls should be worn to

prevent skin contact[5].

Materials such as Tyvek® or

those with demonstrated

resistance to aromatic

compounds are

recommended. All protective

clothing should be removed

before leaving the laboratory.

Operational Plan: Safe Handling Procedures
Adherence to a strict operational plan is crucial for minimizing exposure and ensuring safety.

Engineering Controls: All work with 4-Ethylbenzenethiolate should be conducted in a

properly functioning chemical fume hood to minimize inhalation exposure.

Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly with soap and water after handling the chemical and before leaving the work

area.

Transporting: When transporting 4-Ethylbenzenethiolate, use secondary containment to

prevent spills.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents. The container should be tightly sealed.

Emergency Procedures
Spill Response Workflow
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Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE
(Respirator, Gloves, Goggles, Lab Coat)

Contain the Spill
(Use absorbent pads or sand)

Neutralize with Bleach Solution
(for small spills)

Collect Absorbed Material

Package in a Labeled, Sealable Container for Hazardous Waste

Decontaminate the Area
(with soap and water)

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for responding to a 4-Ethylbenzenethiolate spill.
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First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention[2].

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention[2].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention[2].

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan
All waste containing 4-Ethylbenzenethiolate must be treated as hazardous waste.

Waste Collection: Collect all contaminated materials, including absorbent pads, gloves, and

disposable lab coats, in a designated, labeled, and sealed hazardous waste container.

Decontamination of Glassware: Glassware that has come into contact with 4-
Ethylbenzenethiolate should be rinsed with a suitable solvent (e.g., ethanol) with the

rinsate collected as hazardous waste. Subsequently, the glassware can be soaked in a

bleach solution to oxidize any remaining thiol before standard washing.

Disposal: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety office. Do not dispose of 4-Ethylbenzenethiolate down the

drain.

By adhering to these safety protocols and operational plans, researchers can significantly

mitigate the risks associated with handling 4-Ethylbenzenethiolate, ensuring a safer

laboratory environment for all.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.fishersci.fr/store/msds?partNumber=10227113&countryCode=FR&language=en
https://www.cdc.gov/niosh/npg/npgd0050.html
https://www.petromarine.com/products/north-respirator-particulate-filter-cartridges
https://www.amleo.com/3m-multi-gas-vapor-with-p100-filter-cartridge-for-7500-half-mask-and-6000-full-and-half-mask/p/60926
https://www.amleo.com/3m-multi-gas-vapor-with-p100-filter-cartridge-for-7500-half-mask-and-6000-full-and-half-mask/p/60926
https://nj.gov/health/eoh/rtkweb/documents/fs/0203.pdf
https://www.benchchem.com/product/b15497043#personal-protective-equipment-for-handling-4-ethylbenzenethiolate
https://www.benchchem.com/product/b15497043#personal-protective-equipment-for-handling-4-ethylbenzenethiolate
https://www.benchchem.com/product/b15497043#personal-protective-equipment-for-handling-4-ethylbenzenethiolate
https://www.benchchem.com/product/b15497043#personal-protective-equipment-for-handling-4-ethylbenzenethiolate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15497043?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15497043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

